Ethyl 2-[(cyanoacetyl)amino]-6-methyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate

• IUPAC Name: ethyl 2-[(2-cyanoacetyl)amino]-6-methyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate
• InChI: InChI=1S/C15H18N2O3S/c1-3-20-15(19)13-10-5-4-9(2)8-11(10)21-14(13)17-12(18)6-7-16/h9H,3-6,8H2,1-2H3,(H,17,18)
• InChI Key: OZQFMZHRNNVVQY-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(SC2=C1CCC(C2)C)NC(=O)CC#N
• Molecular Formula: C15H18N2O3S
• Molecular Weight: 306.4 g/mol

Description

Ethyl 2-[(cyanoacetyl)amino]-6-methyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate is a chemical compound used for proteomics research. It has a CAS number of 670233-13-3 and a molecular formula of C15H18N2O3S.

Synthesis Analysis

The synthesis of cyanoacetamides, which this compound is a derivative of, can be carried out in several ways. The most versatile and economical method involves the treatment of various substituted aryl or heteryl amines with alkyl cyanoacetates, using different reaction conditions to yield cyanoacetamide derivatives. For example, the direct treatment of different amines with methyl cyanoacetate without solvent at room temperature can afford the target N-substituted cyanoacetamide compounds.

Chemical Reactions Analysis

Cyanoacetamide-N-derivatives are considered one of the most important precursors for heterocyclic synthesis. They are utilized extensively as reactants where the carbonyl and the cyano functions of these compounds are suitably situated to enable reactions with common bidentate reagents to form a variety of heterocyclic compounds.

Scientific Research Applications

Synthesis of Heterocyclic Compounds

This compound serves as a precursor for the synthesis of various heterocyclic compounds. . These reactions are fundamental in creating novel compounds with potential biological activities.

Biological Activity

. This suggests that Ethyl 2-[(cyanoacetyl)amino]-6-methyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate could also be explored for its bioactivity, potentially leading to the development of new therapeutic agents.

Chemotherapeutic Agents

The compound’s potential to form various organic heterocycles highlights its importance in medicinal chemistry. .

Organic Synthesis Methods

Various methods of preparing N-aryl or N-heteryl cyanoacetamides, which are closely related to the compound, have been documented. . Such methods could be adapted for the synthesis of Ethyl 2-[(cyanoacetyl)amino]-6-methyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate derivatives.

Formation of Pyridine Derivatives

The compound can undergo cyclocondensation to form pyridine-2,6-dione derivatives. , which are of interest due to their coordination chemistry and potential applications in catalysis.

Development of Novel Heterocycles

. This property is significant for the compound , as it could be used to create a variety of new heterocyclic structures with potential applications in drug discovery and materials science.

Mechanism of Action

The active hydrogen on C-2 of these compounds can take part in a variety of condensation and substitution reactions. In addition, the diverse biological activities reported for many derivatives of cyanoacetamide have also drawn the attention of biochemists in the last decade.